Cas no 2097862-53-6 (methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate)

• Product Name: methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate
• CAS No: 2097862-53-6
• MF: C₁₈H₁₇NO₅S₃
• MW: 423.526281118393
• CID: 6526132
• PubChem ID: 126850885
• Update Time: 2025-07-22

methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate
• methyl 4-[(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)sulfamoyl]benzoate
• 2097862-53-6
• F6517-2921
• AKOS040699944
• methyl 4-[[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]sulfamoyl]benzoate

• Inchi： 1S/C18H17NO5S3/c1-24-18(21)12-2-4-14(5-3-12)27(22,23)19-10-15(20)17-7-6-16(26-17)13-8-9-25-11-13/h2-9,11,15,19-20H,10H2,1H3
• InChI Key： AUOYAVWUOVACHJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC(C1=CC=C(C2=CSC=C2)S1)O)(=O)=O

Computed Properties

• Exact Mass: 423.02688616g/mol
• Monoisotopic Mass: 423.02688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 158Ų

Additional information on methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate

Methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate (CAS No. 2097862-53-6): A Comprehensive Overview

Methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate, identified by its CAS number 2097862-53-6, is a compound of significant interest in the field of pharmaceutical chemistry and materials science. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced materials.

The molecular framework of Methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate incorporates several key functional groups, including a bithiophene moiety and a sulfamoyl group. The bithiophene segment, a conjugated aromatic system, is well-documented for its role in enhancing electronic properties, making this compound a promising candidate for applications in organic electronics and photovoltaic devices. The sulfamoyl group, on the other hand, contributes to the compound's solubility and reactivity, facilitating its use in various chemical syntheses.

In recent years, there has been a surge in research focused on the development of bioactive molecules derived from heterocyclic systems. Methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate stands out in this context due to its unique structural features. The presence of the bithiophene unit not only imparts electronic tunability but also opens up possibilities for further functionalization. This has led to investigations into its potential as a building block for more complex molecules with tailored properties.

One of the most compelling aspects of Methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate is its versatility in pharmaceutical applications. The sulfamoyl group is known to enhance binding affinity and selectivity, which are critical factors in drug design. Researchers have explored its potential as an intermediate in synthesizing sulfonamide-based drugs, which are widely used for their antimicrobial and anti-inflammatory properties. The hydroxyl group further extends the compound's utility by allowing for diverse chemical modifications.

The synthesis of Methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate involves multi-step organic reactions that highlight the compound's synthetic complexity. Key steps include the formation of the bithiophene core through palladium-catalyzed cross-coupling reactions and subsequent functionalization with the sulfamoyl and hydroxyl groups. These synthetic strategies not only showcase the compound's structural intricacy but also demonstrate the advanced capabilities of modern organic synthesis techniques.

In the realm of materials science, Methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate has shown promise as a material for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The conjugated bithiophene system contributes to efficient charge transport and luminescence properties, making it an attractive candidate for optoelectronic applications. Additionally, the presence of polar functional groups enhances intermolecular interactions, which can be leveraged to improve material stability and performance.

The pharmacological potential of Methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate has been further explored through computational studies and experimental investigations. Molecular docking studies have revealed that this compound can interact with various biological targets, suggesting its utility in addressing multiple therapeutic challenges. Preliminary in vitro assays have demonstrated inhibitory effects on certain enzymes and receptors, warranting further investigation into its pharmacological profile.

The future directions for research on Methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate are multifaceted. Efforts are underway to optimize its synthesis for scalability and cost-effectiveness. Additionally, there is a growing interest in exploring its potential in drug discovery pipelines. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify derivatives with enhanced bioactivity and improved pharmacokinetic properties.

In conclusion, Methyl 4-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)sulfamoylbenzoate (CAS No. 2097862-53-6) is a versatile compound with significant potential across multiple domains of chemistry and materials science. Its unique structural features make it an attractive candidate for pharmaceutical applications, while its electronic properties position it as a promising material for advanced optoelectronic devices. As research continues to uncover new possibilities for this compound, it is poised to play a crucial role in shaping the future of both medicinal chemistry and materials science.